Cas no 121285-21-0 (4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]-)

4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]- structure
121285-21-0 structure
Product name:4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]-
CAS No:121285-21-0
MF:C12H15N3O2
MW:233.266402482986
CID:1211902

4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 4H-3,1-Benzoxazin-4-one, 7-amino-5-methyl-2-[(1-methylethyl)amino]-
    • Inchi: 1S/C12H15N3O2/c1-6(2)14-12-15-9-5-8(13)4-7(3)10(9)11(16)17-12/h4-6H,13H2,1-3H3,(H,14,15)
    • InChI Key: ADIOVGWIANADRA-UHFFFAOYSA-N
    • SMILES: N1C2=CC(N)=CC(C)=C2C(=O)OC=1NC(C)C

Computed Properties

  • Exact Mass: 233.11655

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 428.5±55.0 °C(Predicted)
  • PSA: 76.71
  • pka: 3.18±0.20(Predicted)

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